Cas no 15065-50-6 (2-Amino-9-isopentyl-5H-purin-6(9H)-one)

• Product Name: 2-Amino-9-isopentyl-5H-purin-6(9H)-one
• CAS No: 15065-50-6
• MF: C₁₀H₁₅N₅O
• MW: 221.259001016617
• CID: 50005
• Update Time: 2024-01-23

2-Amino-9-isopentyl-5H-purin-6(9H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Amino-9-isopentyl-5H-purin-6(9H)-one
• 2-Amino-9-isopentyl-5H-purin-6[9H]-one
• 2-Amino-9-isopentyl-1,9-dihydro-purin-6-on
• 2-amino-9-isopentyl-1,9-dihydro-purin-6-one
• Guanine,9-isopentyl- (6CI,7CI,8CI)
• NSC 29600
• 2-Amino-9-(3-methylbutyl)-3H-purin-6-one
• Nsc29600
• 2-Amino-9-isopentyl--5H-purin-6(9H9-one
• 6H-Purin-6-one, 2-amino-1,9-dihydro-9-(3-methylbutyl)-

• MDL： MFCD11109864
• Inchi： 1S/C10H15N5O/c1-6(2)3-4-15-5-12-7-8(15)13-10(11)14-9(7)16/h5-6H,3-4H2,1-2H3,(H3,11,13,14,16)
• InChI Key： LGASYJGMKSUBQI-UHFFFAOYSA-N
• SMILES： N1C2=C(N=C(N)NC2=O)N(CCC(C)C)C=1

Computed Properties

• Exact Mass: 221.12800
• Monoisotopic Mass: 221.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.4A^2

Experimental Properties

• Density: 1.43
• Melting Point: 352 °C
• Boiling Point: 470.9°C at 760 mmHg
• Flash Point: 238.6 °C
• Refractive Index: 1.693
• PSA: 83.41000
• LogP: -1.05660
• pka: 9.65±0.20(Predicted)

2-Amino-9-isopentyl-5H-purin-6(9H)-one Security Information

• Storage Condition：Sealed in dry,2-8°C